Cas no 41051-21-2 (Butanoic acid,4-chloro-3-oxo-, octyl ester)
41051-21-2 structure
Product Name:Butanoic acid,4-chloro-3-oxo-, octyl ester
CAS No:41051-21-2
MF:C12H21ClO3
MW:248.746343374252
CID:330036
PubChem ID:193810
Update Time:2025-04-19
Butanoic acid,4-chloro-3-oxo-, octyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-chloro-3-oxo-, octyl ester
- N-OCTYL 4-CHLOROACETOACETATE
- NULL
- octyl 4-chloro-3-oxobutanoate
- 4-OCA
- Octyl-4-chloroacetoacetate
- FT-0745020
- QVBGSRKQOYZMLR-UHFFFAOYSA-N
- N-OCTYL4-CHLOROACETOACETATE
- gamma-chloroacetoacetic octyl ester
- 41051-21-2
- DTXSID10194020
- SCHEMBL55229
- Butanoic acid, 4-chloro-3-oxo-, octyl ester
-
- Inchi： 1S/C12H21ClO3/c1-2-3-4-5-6-7-8-16-12(15)9-11(14)10-13/h2-10H2,1H3
- InChI Key： QVBGSRKQOYZMLR-UHFFFAOYSA-N
- SMILES： ClCC(CC(=O)OCCCCCCCC)=O
Computed Properties
- Exact Mass: 248.11800
- Monoisotopic Mass: 248.118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.06
- Boiling Point: 114-119 °C
- Flash Point: 112.1°C
- Refractive Index: 1.4575-1.4595
- PSA: 43.37000
- LogP: 3.08810
- Solubility: Not available
Butanoic acid,4-chloro-3-oxo-, octyl ester Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Butanoic acid,4-chloro-3-oxo-, octyl ester Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
41051-21-2 (Butanoic acid,4-chloro-3-oxo-, octyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent